Cas no 179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-)
179598-09-5 structure
Product Name:Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
CAS No:179598-09-5
MF:C14H23NO
MW:221.338524103165
CID:1369734
Update Time:2024-08-16
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
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- Inchi: 1S/C14H23NO/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
- InChI Key: JSYDPCYIYRIHNW-LBPRGKRZSA-N
- SMILES: C1(N)=CC=C(O[C@@H](C)CCCCCC)C=C1
Computed Properties
- Exact Mass: 221.17809
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 132-134 °C(Press: 5 Torr)
- PSA: 35.25
- pka: 5.18±0.10(Predicted)
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-) Related Products
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